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Compound of Interest

Compound Name: AKTide-2T

Cat. No.: B561564 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

AKTide-2T, a synthetic peptide commonly used as a substrate for the Akt/PKB protein kinase.

The following procedures are designed to ensure the safety of laboratory personnel and

compliance with standard regulations for handling chemical and radioactive waste. This guide

is intended for researchers, scientists, and drug development professionals.

Disclaimer: No official Safety Data Sheet (SDS) for AKTide-2T could be located. The following

disposal procedures are based on the known components of the product (a synthetic peptide

and trifluoroacetate salt) and its common use in assays involving radioactive materials. Always

consult your institution's Environmental Health and Safety (EHS) office for specific local

regulations.

Physicochemical and Biological Data of AKTide-2T
The following table summarizes the key quantitative data for AKTide-2T.[1]
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Property Value

Molecular Weight 1715.89 g/mol

Molecular Formula C74H114N28O20

Amino Acid Sequence
Ala-Arg-Lys-Arg-Glu-Arg-Thr-Tyr-Ser-Phe-Gly-

His-His-Ala

Form Lyophilized solid

Solubility Soluble to 1 mg/ml in water[1]

Storage Desiccate at -20°C[1]

Biological Activity
Substrate for Akt/PKB; competitive inhibitor of

histone H2B phosphorylation.[2]

Disposal Procedures
The proper disposal method for AKTide-2T depends on whether it is in its pure, unused form,

in a non-radioactive solution, or part of a radioactive experiment.

Scenario 1: Disposal of Unused, Lyophilized AKTide-2T
Unused, lyophilized AKTide-2T is considered a non-hazardous chemical waste.

Step-by-Step Procedure:

Containerization: Place the original vial containing the unused peptide into a clearly labeled,

sealed container for chemical waste.

Labeling: The label should include "Waste AKTide-2T (synthetic peptide)" and the

approximate quantity.

Collection: Arrange for pickup by your institution's hazardous waste management service. Do

not dispose of it in the regular trash.

Scenario 2: Disposal of Non-Radioactive AKTide-2T
Solutions
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This procedure applies to aqueous solutions of AKTide-2T that have not been used in

radioactive experiments. As AKTide-2T is supplied as a trifluoroacetate (TFA) salt, the disposal

of its solutions should consider the presence of TFA. While TFA is a strong acid, at the low

concentrations typical for these solutions, it is generally managed as a standard chemical

waste.

Step-by-Step Procedure:

Collection: Collect all aqueous waste containing AKTide-2T in a dedicated, sealed, and

appropriately labeled waste container.

Labeling: Label the container "Aqueous waste with AKTide-2T (trifluoroacetate salt)."

Disposal: The collected waste should be disposed of through your institution's chemical

waste program. Do not pour it down the drain unless explicitly permitted by your local EHS

office.

Scenario 3: Disposal of AKTide-2T from Radioactive
Kinase Assays (Containing ³²P)
A common application for AKTide-2T is in in-vitro kinase assays, which often utilize

radiolabeled ATP, such as [γ-³²P]-ATP.[2] This results in radioactive waste that requires special

handling.

Properties of Phosphorus-32 (³²P):

Property Value

Half-life 14.29 days

Radiation Type Beta emitter

Shielding Plexiglas (1 cm)

Step-by-Step Disposal Procedure for ³²P-Containing Waste:

Segregation: All waste from the radioactive assay, including pipette tips, microcentrifuge

tubes, and any unused reaction mixtures, must be segregated into designated radioactive
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waste containers.

Waste Containers:

Solid Waste: Use a container specifically labeled for solid ³²P waste. This should be lined

with a plastic bag and shielded with Plexiglas.[3][4]

Liquid Waste: Collect in a labeled container for liquid ³²P waste. This container should also

be appropriately shielded.

Labeling: All radioactive waste containers must be clearly labeled with the radioisotope (³²P),

the date, the lab and principal investigator's name, and the estimated activity.

Decay-in-Storage: Due to its relatively short half-life, the most common disposal method for

³²P is decay-in-storage.[5] The waste is stored in a designated, shielded area for at least 10

half-lives (approximately 143 days).

Final Disposal: After the decay period, the waste should be monitored with a Geiger counter

to ensure its radioactivity has returned to background levels.[4] Once confirmed, it can be

disposed of as non-radioactive waste, following your institution's specific procedures for

decontaminated waste.

Experimental Protocol and Signaling Pathway
In-Vitro AKT Kinase Assay Protocol
The following is a typical protocol for an in-vitro kinase assay using AKTide-2T and [γ-³²P]-ATP,

as described in the literature.[2]

Materials:

Purified AKT enzyme

AKTide-2T

[γ-³²P]-ATP

Reaction Buffer (e.g., 20 mM HEPES, pH 7.4, 10 mM MgCl₂, 10 mM DTT, 0.5 mM EGTA)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://ehs.usc.edu/research/rad/isotopes/32p/
https://hseo.hkust.edu.hk/sites/default/files/Standard%20Operating%20Procedure%20R001%20-%20Working%20with%20Phosphorus-32%20Radioactive%20Isotope.docx
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/radioisotope-fact-sheets/phosphorus-32
https://hseo.hkust.edu.hk/sites/default/files/Standard%20Operating%20Procedure%20R001%20-%20Working%20with%20Phosphorus-32%20Radioactive%20Isotope.docx
https://www.benchchem.com/product/b561564?utm_src=pdf-body
https://www.merckmillipore.com/ID/id/product/AKTide-2T,EMD_BIO-123900
https://www.benchchem.com/product/b561564?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stop Solution (e.g., 8 N HCl with 1 mM ATP)

P81 phosphocellulose paper

0.5% Phosphoric acid

Scintillation counter

Procedure:

Prepare a 30 µl reaction mixture containing the reaction buffer, 50 µM AKTide-2T, and 100

µM ATP with 3 µCi of [γ-³²P]-ATP.[2]

Initiate the reaction by adding 0.1 µg of purified AKT.[2]

Incubate at 25°C for a designated time (e.g., 5-15 minutes).[2]

Terminate the reaction by adding 10 µl of the stop solution.[2]

Spot an aliquot of the reaction mixture onto P81 phosphocellulose paper.[2]

Wash the P81 paper four times with 0.5% phosphoric acid to remove unincorporated [γ-³²P]-

ATP.[2]

Quantify the incorporated radioactivity using a scintillation counter.[2]
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AKT Kinase Assay Workflow

1. Prepare Reaction Mixture
(Buffer, AKTide-2T, [γ-³²P]-ATP)

2. Add AKT Enzyme

3. Incubate at 25°C

4. Add Stop Solution

5. Spot on P81 Paper

6. Wash with Phosphoric Acid

7. Scintillation Counting

Click to download full resolution via product page

Caption: Workflow for an in-vitro AKT kinase assay.

AKT Signaling Pathway
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AKTide-2T serves as an in-vitro substrate to measure the activity of AKT (also known as

Protein Kinase B), a key node in cellular signaling pathways that regulate cell growth,

proliferation, and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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